![molecular formula C14H15N3OS B2767156 N-(4-ethylphenyl)-2-(2-pyrimidinylsulfanyl)acetamide CAS No. 306732-23-0](/img/structure/B2767156.png)
N-(4-ethylphenyl)-2-(2-pyrimidinylsulfanyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-ethylphenyl)-2-(2-pyrimidinylsulfanyl)acetamide, also known as EPPTA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. EPPTA is a member of the acetamide class of compounds and is structurally similar to other drugs that have been used to treat various medical conditions. In
Scientific Research Applications
- N-(4-ethylphenyl)-2-(2-pyrimidinylsulfanyl)acetamide has shown promise as a potential anticancer agent. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Further studies are needed to elucidate its precise mechanisms and evaluate its efficacy in vivo .
- Inflammation plays a crucial role in various diseases. This compound has demonstrated anti-inflammatory activity by modulating key pathways involved in immune responses. It may be useful in conditions such as rheumatoid arthritis, inflammatory bowel disease, and other inflammatory disorders .
- Some studies suggest that N-(4-ethylphenyl)-2-(2-pyrimidinylsulfanyl)acetamide could protect neurons from oxidative stress and neurotoxicity. Researchers are exploring its potential in treating neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- The compound exhibits antimicrobial properties against bacteria, fungi, and parasites. It could be a valuable addition to the arsenal of antimicrobial agents, especially in the context of drug-resistant pathogens .
- Preliminary research indicates that this compound might have cardiovascular benefits. It could influence blood pressure regulation, vascular function, and lipid metabolism. However, more studies are necessary to validate these effects .
- Scientists are investigating the compound’s interactions with enzymes and biological macromolecules. Understanding its binding affinity and selectivity can lead to the development of targeted therapies .
Anticancer Research
Anti-inflammatory Properties
Neuroprotection and Neurodegenerative Diseases
Antimicrobial Activity
Cardiovascular Applications
Chemical Biology and Enzyme Inhibition
properties
IUPAC Name |
N-(4-ethylphenyl)-2-pyrimidin-2-ylsulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3OS/c1-2-11-4-6-12(7-5-11)17-13(18)10-19-14-15-8-3-9-16-14/h3-9H,2,10H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLOWTRXARHWMQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CSC2=NC=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-ethylphenyl)-2-(2-pyrimidinylsulfanyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.